molecular formula C13H16OS B8329143 S-phenyl cyclohexanecarbothioate

S-phenyl cyclohexanecarbothioate

Cat. No.: B8329143
M. Wt: 220.33 g/mol
InChI Key: YDDAIPNDFFZIAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

S-phenyl cyclohexanecarbothioate is a useful research compound. Its molecular formula is C13H16OS and its molecular weight is 220.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16OS

Molecular Weight

220.33 g/mol

IUPAC Name

S-phenyl cyclohexanecarbothioate

InChI

InChI=1S/C13H16OS/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2

InChI Key

YDDAIPNDFFZIAR-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C(=O)SC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cyclohexanecarbonyl chloride (669 μL, 5.0 mmol) in 15 mL toluene was added to a solution of triethylamine (0.70 mL, 5.0 mmol) and thiophenol (0.51 mL, 5.0 mmol) in 10 mL toluene. Reaction monitoring was accomplished by TLC: iso-hexane/ethyl acetate 25:1, Rf=0.45. Workup yielded 1016 mg (92%) S-phenyl cyclohexanecarbothioate 8 as crystalline colourless solid.
Quantity
669 μL
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
0.51 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
iso-hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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